N-Nitrosopiperidine
N-Nitrosopiperidine
N-Nitrosopiperidine is a clear, yellow, oily, liquid that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopiperidine is used in laboratory research to induce tumors in experimental animals. This substance is naturally formed in foods that contain sodium nitrite as a preservative, including meat, fish and cheese, as a result of nitrosation of piperidine in the presence of nitrite. N-Nitrosopiperidine is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosopiperidine appears as light yellow oil or liquid. May be a carcinogen.
N-nitrosopiperidine is a nitrosamine that is piperidine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. One of the many carcinogens detected in cigarette smoke, it is found in meat, cheese and spices that have been treated with the preservative sodium nitrite. It has a role as a carcinogenic agent, an apoptosis inducer, a mutagen and an environmental contaminant. It is a nitrosamine and a piperidine.
N-nitrosopiperidine appears as light yellow oil or liquid. May be a carcinogen.
N-nitrosopiperidine is a nitrosamine that is piperidine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. One of the many carcinogens detected in cigarette smoke, it is found in meat, cheese and spices that have been treated with the preservative sodium nitrite. It has a role as a carcinogenic agent, an apoptosis inducer, a mutagen and an environmental contaminant. It is a nitrosamine and a piperidine.
Brand Name:
Vulcanchem
CAS No.:
100-75-4
VCID:
VC0137855
InChI:
InChI=1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2
SMILES:
C1CCN(CC1)N=O
Molecular Formula:
C5H10N2O
Molecular Weight:
114.15 g/mol
N-Nitrosopiperidine
CAS No.: 100-75-4
Reference Standards
VCID: VC0137855
Molecular Formula: C5H10N2O
Molecular Weight: 114.15 g/mol
CAS No. | 100-75-4 |
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Product Name | N-Nitrosopiperidine |
Molecular Formula | C5H10N2O |
Molecular Weight | 114.15 g/mol |
IUPAC Name | 1-nitrosopiperidine |
Standard InChI | InChI=1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2 |
Standard InChIKey | UWSDONTXWQOZFN-UHFFFAOYSA-N |
SMILES | C1CCN(CC1)N=O |
Canonical SMILES | C1CCN(CC1)N=O |
Boiling Point | 423 °F at 721 mm Hg (NTP, 1992) 219.0 °C 219 °C 423°F at 721 mmHg |
Colorform | Yellow oil Pale yellow |
Density | 1.0631 at 65.3 °F (NTP, 1992) 1.0631 g/cu cm at 18.5 °C 1.0631 at 65.3°F |
Physical Description | N-nitrosopiperidine appears as light yellow oil or liquid. May be a carcinogen. Light yellow oil or liquid. |
Description | N-Nitrosopiperidine is a clear, yellow, oily, liquid that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopiperidine is used in laboratory research to induce tumors in experimental animals. This substance is naturally formed in foods that contain sodium nitrite as a preservative, including meat, fish and cheese, as a result of nitrosation of piperidine in the presence of nitrite. N-Nitrosopiperidine is reasonably anticipated to be a human carcinogen. (NCI05) N-nitrosopiperidine appears as light yellow oil or liquid. May be a carcinogen. N-nitrosopiperidine is a nitrosamine that is piperidine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. One of the many carcinogens detected in cigarette smoke, it is found in meat, cheese and spices that have been treated with the preservative sodium nitrite. It has a role as a carcinogenic agent, an apoptosis inducer, a mutagen and an environmental contaminant. It is a nitrosamine and a piperidine. |
Shelf Life | Stable at room temp for more than 14 days in neutral or alkaline soln in dark; less stable in acidic soln; light-sensitive, especially to ultra-violet light |
Solubility | 10 to 50 mg/mL at 72° F (NTP, 1992) 0.67 M Soluble in water (7.7%) and in organic solvents and lipids Soluble in hydrochloric acid In water, 7.65X10+4 mg/L at 24 °C |
Synonyms | N-nitrosopentamethyleneimine N-nitrosopiperidine nitrosopiperidine |
Vapor Pressure | 9.20X10-2 mm Hg at 20 °C |
PubChem Compound | 7526 |
Last Modified | Nov 11 2021 |
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